Cas no 1448135-68-9 (4-(benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine)

• Product Name: 4-(benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine
• CAS No: 1448135-68-9
• MF: C₁₈H₁₈F₃NO₄S₂
• MW: 433.465033054352
• CID: 6189296
• PubChem ID: 71808778
• Update Time: 2025-07-21

4-(benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine
• AKOS024563657
• 1448135-68-9
• 4-(BENZENESULFONYL)-1-[3-(TRIFLUOROMETHYL)BENZENESULFONYL]PIPERIDINE
• F6441-2638
• 4-(phenylsulfonyl)-1-((3-(trifluoromethyl)phenyl)sulfonyl)piperidine
• 4-(benzenesulfonyl)-1-[3-(trifluoromethyl)phenyl]sulfonylpiperidine

• Inchi： 1S/C18H18F3NO4S2/c19-18(20,21)14-5-4-8-17(13-14)28(25,26)22-11-9-16(10-12-22)27(23,24)15-6-2-1-3-7-15/h1-8,13,16H,9-12H2
• InChI Key： JAJOTHSOQJXMJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CCN(CC1)S(C1C=CC=C(C(F)(F)F)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 433.06293489g/mol
• Monoisotopic Mass: 433.06293489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-(benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine

Introduction to 4-(Benzenesulfonyl)-1-3-(Trifluoromethyl)benzenesulfonylpiperidine (CAS No. 1448135-68-9)

4-(Benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine (CAS No. 1448135-68-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a benzenesulfonyl group, and a trifluoromethyl substituent. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The benzenesulfonyl group is a common functional group in organic chemistry, often used to enhance the solubility and stability of compounds. In the context of 4-(benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine, this group plays a crucial role in modulating the compound's pharmacological properties. The presence of the trifluoromethyl substituent further enhances the compound's lipophilicity and metabolic stability, which are essential for optimizing drug delivery and efficacy.

Recent research has focused on the potential applications of 4-(Benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine in various therapeutic areas. One notable area of interest is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to more effective and targeted treatments with fewer side effects.

In addition to its potential as an enzyme inhibitor, 4-(Benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators.

The pharmacokinetic properties of 4-(Benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects while minimizing toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. Further studies are needed to fully understand its therapeutic potential and to optimize its use in clinical settings.

The synthesis of 4-(Benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine involves several steps, including the formation of the piperidine ring, the introduction of the benzenesulfonyl group, and the addition of the trifluoromethyl substituent. These synthetic pathways have been optimized to improve yield and purity, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 4-(Benzenesulfonyl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine (CAS No. 1448135-68-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the goal of bringing new and effective treatments to patients in need.